Cas no 1785763-62-3 (1-Morpholin-4-yl-7-(4-nitrophenyl)-7-azabicyclo4.1.0heptane)

• Product Name: 1-Morpholin-4-yl-7-(4-nitrophenyl)-7-azabicyclo4.1.0heptane
• CAS No: 1785763-62-3
• MF: C₁₆H₂₁N₃O₃
• MW: 303.356243848801
• MDL: MFCD26792707
• CID: 4705208
• Update Time: 2025-06-15

1-Morpholin-4-yl-7-(4-nitrophenyl)-7-azabicyclo4.1.0heptane Chemical and Physical Properties

Names and Identifiers

• 1-morpholin-4-yl-7-(4-nitrophenyl)-7-azabicyclo[4.1.0]heptane
• T5714
• 7-azabicyclo[4.1.0]heptane, 1-(4-morpholinyl)-7-(4-nitrophenyl)-
• 1-Morpholin-4-yl-7-(4-nitrophenyl)-7-azabicyclo4.1.0heptane

• MDL： MFCD26792707
• Inchi： 1S/C16H21N3O3/c20-19(21)14-6-4-13(5-7-14)18-15-3-1-2-8-16(15,18)17-9-11-22-12-10-17/h4-7,15H,1-3,8-12H2
• InChI Key： VRHUNKAVTYHKJL-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C12CCCCC1N2C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 427
• Topological Polar Surface Area: 61.3

Additional information on 1-Morpholin-4-yl-7-(4-nitrophenyl)-7-azabicyclo4.1.0heptane

Introduction to 1-Morpholin-4-yl-7-(4-nitrophenyl)-7-azabicyclo[4.1.0]heptane (CAS No. 1785763-62-3)

1-Morpholin-4-yl-7-(4-nitrophenyl)-7-azabicyclo[4.1.0]heptane, identified by the CAS number 1785763-62-3, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound belongs to the class of bicyclic azabenzene derivatives, featuring a morpholine moiety and a nitrophenyl group attached to a seven-membered azabicycloalkane scaffold. The intricate architecture of this molecule not only makes it a subject of interest for synthetic chemists but also opens up possibilities for its application in drug discovery and development.

The structural features of 1-Morpholin-4-yl-7-(4-nitrophenyl)-7-azabicyclo[4.1.0]heptane contribute to its potential biological activity. The presence of the morpholine ring, known for its ability to enhance solubility and metabolic stability, suggests that this compound may exhibit favorable pharmacokinetic profiles. Additionally, the nitrophenyl group is often associated with biological activities such as receptor binding and modulation of enzyme functions. The bicyclic azabicycloalkane core introduces rigidity to the molecule, which can be crucial for achieving high binding affinity to biological targets.

In recent years, there has been a growing interest in developing novel therapeutic agents with structural motifs that mimic natural products or known bioactive compounds. The compound 1-Morpholin-4-yl-7-(4-nitrophenyl)-7-azabicyclo[4.1.0]heptane fits well within this paradigm, as its structure combines elements that have been successfully employed in drug design. For instance, the morpholine scaffold has been widely used in antifungal and antiviral drugs, while the nitrophenyl group is a common pharmacophore in analgesics and anti-inflammatory agents.

One of the most compelling aspects of 1-Morpholin-4-yl-7-(4-nitrophenyl)-7-azabicyclo[4.1.0]heptane is its potential as a lead compound for further derivatization and optimization. The seven-membered azabicycloalkane ring provides a scaffold that can be modified to explore different biological activities without altering the core pharmacophoric elements significantly. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can lead to significant differences in biological potency and selectivity.

Recent studies have highlighted the importance of understanding the three-dimensional structure of molecules in relation to their biological activity. Computational modeling and molecular dynamics simulations have become indispensable tools in modern drug discovery, allowing researchers to predict how a compound will interact with biological targets at the atomic level. The complex conformational dynamics of 1-Morpholin-4-yl-7-(4-nitrophenyl)-7-azabicyclo[4.1.0]heptane make it an ideal candidate for such studies, which could provide valuable insights into its mechanism of action.

The synthesis of 1-Morpholin-4-yl-7-(4-nitrophenyl)-7-azabicyclo[4.1.0]heptane represents a significant achievement in synthetic organic chemistry. The construction of the bicyclic azabicycloalkane core requires sophisticated methodologies, including ring-closing metathesis and transition-metal-catalyzed reactions, which are at the forefront of modern synthetic strategies. The successful synthesis not only demonstrates the chemist's skill but also paves the way for further exploration of related compounds.

The potential applications of 1-Morpholin-4-yl-7-(4-nitrophenyl)-7-azabicyclo[4.1.0]heptane extend beyond traditional pharmaceuticals. Its unique structural features make it a promising candidate for use in materials science, particularly in the development of novel polymers and functional materials with tailored properties. Additionally, its ability to undergo various chemical modifications suggests that it could serve as a versatile building block for creating complex molecular architectures.

In conclusion, 1-Morpholin-4-yl-7-(4-nitrophenyl)-7-azabicyclo[4.1.0]heptane (CAS No. 1785763-62-3) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its intricate structure, combined with its favorable physicochemical properties, makes it an attractive target for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one are likely to play an increasingly important role in advancing scientific knowledge and innovation.